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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B1664423

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of
Tyrphostin AG30 from its powdered form. Tyrphostin AG30 is a potent and selective inhibitor
of the epidermal growth factor receptor (EGFR) tyrosine kinase, playing a crucial role in cell
signaling research and drug development.[1][2] Adherence to this protocol will ensure the
accurate and consistent preparation of Tyrphostin AG30 for experimental use.

Introduction

Tyrphostin AG30 is a widely used small molecule inhibitor in cell biology and cancer research.
It selectively targets the EGFR, a key receptor tyrosine kinase involved in regulating cell
proliferation, differentiation, and survival.[1][3] Dysregulation of EGFR signaling is implicated in
various cancers, making inhibitors like Tyrphostin AG30 valuable tools for studying these
pathways and for preliminary drug discovery investigations. Accurate preparation of a stable,
concentrated stock solution is the first critical step for reliable in vitro and in vivo
experimentation. This protocol outlines the necessary steps and materials for solubilizing
Tyrphostin AG30 powder to create a stock solution suitable for further dilution to working
concentrations.

Chemical and Physical Properties
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A summary of the key properties of Tyrphostin AG30 is presented in the table below for easy

reference.
Property Value Reference
Molecular Weight 205.17 g/mol [1114]
Chemical Formula C10H7NO4 [1][4]
CAS Number 122520-79-0 [1][5]
Appearance Light yellow to yellow solid [1][6]
Purity >098.50% [4]

Solubility and Storage

Proper solvent selection and storage conditions are critical for maintaining the stability and

activity of the Tyrphostin AG30 stock solution.

Solvent Solubility Notes
Use fresh, anhydrous
hygroscopic) DMSO.[1][2][3
41 mg/mL (199.83 mM) to 125 (hyg ] pic) (i)
DMSO Ultrasonic treatment may be
mg/mL (609.25 mM) ) )
required to fully dissolve the
compound.[1][6]
Ethanol 3 mg/mL [2]
Water Insoluble [2]

Storage Conditions:

e Powder: Store at -20°C for up to 3 years.[1]

e Stock Solution in DMSO:

o Store at -80°C for up to 6 months.[1]
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o Store at -20°C for up to 1 month.[1]

o Itis highly recommended to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.[1][3]

Experimental Protocol: Preparation of a 10 mM
Tyrphostin AG30 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG30 in
DMSO.

Materials and Equipment:

e Tyrphostin AG30 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

» Pipettes and sterile pipette tips

e \Vortex mixer

o (Optional) Ultrasonic water bath

Procedure:

e Preparation: Bring the Tyrphostin AG30 powder and anhydrous DMSO to room temperature
before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of Tyrphostin AG30 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 2.05 mg of Tyrphostin AG30.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol )/ 1000
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o Mass (mg) =10 mM x 1 mL x 205.17 g/mol / 1000 = 2.0517 mg

o Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed Tyrphostin
AG30 powder. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution until the powder is completely dissolved. If necessary, use an
ultrasonic water bath to aid dissolution.[1][6] Visually inspect the solution to ensure there are
no visible particles.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes or amber glass vials. This will minimize the number of freeze-thaw
cycles and protect the compound from light.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1]

Diagrams
Tyrphostin AG30 Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664423#how-to-prepare-tyrphostin-ag30-stock-
solution-from-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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